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Compound of Interest

Compound Name: NPS-1034

cat. No.: B15566274

Introduction

NPS-1034 is a potent, dual inhibitor of the receptor tyrosine kinases (RTKs) MET (also known
as c-Met or hepatocyte growth factor receptor, HGFR) and AXL, with ICso values of 48 nM and
10.3 nM, respectively.[1] Its mechanism of action involves blocking the phosphorylation and
subsequent activation of these kinases, which are critical drivers in various cancers.[2][3]
Aberrant MET and AXL signaling pathways are implicated in tumor growth, proliferation,
metastasis, and the development of resistance to other targeted therapies, such as EGFR
inhibitors.[4][5] These application notes provide detailed information on the solubility of NPS-
1034 and protocols for its use in research settings.

Solubility Data

The solubility of NPS-1034 can vary slightly between batches and is dependent on the solvent
purity and temperature. The following table summarizes the reported solubility data in
commonly used laboratory solvents. It is crucial to use high-purity, anhydrous solvents to
achieve maximum solubility, especially with DMSO, which is hygroscopic.[1][6]

Table 1: Solubility of NPS-1034

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15566274?utm_src=pdf-interest
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.selleckchem.com/products/nps-1034.html
https://www.medchemexpress.com/NPS-1034.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11506434/
https://www.researchgate.net/publication/258115695_MET_and_AXL_Inhibitor_NPS-1034_Exerts_Efficacy_against_Lung_Cancer_Cells_Resistant_to_EGFR_Kinase_Inhibitors_Because_of_MET_or_AXL_Activation
https://pubmed.ncbi.nlm.nih.gov/24173966/
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.selleckchem.com/products/nps-1034.html
https://www.benchchem.com/pdf/How_to_dissolve_CPPHA_in_DMSO_for_stock_solutions.pdf
https://www.benchchem.com/product/b15566274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

. Molar
Concentration .
Solvent Concentration Notes Source(s)

(mg/mL) (mM)

Use of fresh,
anhydrous
DMSO is
recommended as
absorbed
moisture can
reduce solubility.
DMSO 25 100 mgmL o 8ES [1] Gentle [7109]
mM warming (e.g.,
50°C water bath)
or sonication
may be required
to fully dissolve

the compound.[7]

(8]

Ethanol 1-4 mg/mL ~1.8-7.25mM [1][719]

Water Insoluble Insoluble [11[7]

Note: The molecular weight of NPS-1034 is 551.54 g/mol .[1]

Mechanism of Action and Signhaling Pathways

NPS-1034 exerts its anti-cancer effects by simultaneously inhibiting MET and AXL kinase
activity. This dual inhibition is particularly effective in cancers that have developed resistance to
EGFR tyrosine kinase inhibitors (TKIs) through the activation of these bypass signaling
pathways. Inhibition of MET and AXL by NPS-1034 blocks downstream signaling cascades,
including the PI3K/Akt and Ras/MAPK (Erk) pathways, leading to decreased cell proliferation
and survival, and the induction of apoptosis.[1][3] Recent studies also suggest that NPS-1034
can inhibit ROS1 activity and the TNFRSF1A signaling pathway.[3][10]
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Caption: NPS-1034 inhibits MET and AXL, blocking downstream PI3K/Akt and MAPK
pathways.

Experimental Protocols
Protocol for Preparation of Stock Solutions

Proper preparation and storage of stock solutions are critical for experimental reproducibility.
Avoid repeated freeze-thaw cycles.[2]

Materials:

e NPS-1034 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO) or 200-proof Ethanol

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Calibrated pipettes

Procedure for a 10 mM DMSO Stock Solution:

Calculate Required Mass: Determine the mass of NPS-1034 needed. For 1 mL of a 10 mM
solution:

o Mass (mg) =10 mmol/L*1 mL* (1 L/1000 mL)*551.54 g/mol * (1000 mg /1 g) = 5.5154
mg

o Weigh Compound: Carefully weigh the calculated amount of NPS-1034 powder and place it
into a sterile polypropylene tube.

e Add Solvent: Add 1 mL of anhydrous DMSO to the tube.

» Dissolve: Cap the tube tightly and vortex thoroughly. If necessary, gently warm the solution in
a 50°C water bath or use an ultrasonic bath to ensure complete dissolution.[7][8] Visually
inspect for any remaining particulates.
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 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store aliquots at -20°C for short-term (up to 1 year) or -80°C for
long-term storage (up to 2 years).[2][8]

Procedure for a 5 mM Ethanol Stock Solution:

Calculate Required Mass: For 1 mL of a 5 mM solution:

o Mass (mg) =5 mmol/L*1 mL*(1L/1000 mL)*551.54 g/mol * (1000 mg /1 g) = 2.7577
mg

Weigh Compound: Weigh the calculated amount of NPS-1034 powder into a sterile tube.

Add Solvent: Add 1 mL of 200-proof ethanol.

Dissolve: Cap and vortex until the compound is fully dissolved.

Aliquot and Store: Store aliquots as described for the DMSO stock solution.

Protocol for In Vitro Cell-Based Assays (e.g., Cell
Viability)

This protocol provides a general workflow for treating cultured cells with NPS-1034.
Important Considerations:

e Vehicle Control: Always include a vehicle control group treated with the same final
concentration of the solvent (e.g., DMSO) as the highest concentration of NPS-1034 used.

e Solvent Cytotoxicity: The final concentration of DMSO in the cell culture medium should not
exceed 0.5% to avoid solvent-induced cytotoxicity.[6] For ethanol, the final concentration
should be kept even lower, typically at or below 0.1%.[11]
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Caption: General workflow for an in vitro cell viability experiment using NPS-1034.
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Procedure:

e Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 0.5 x 10*
cells/well) and allow them to attach overnight in a humidified incubator.[1][2]

o Prepare Working Solutions: Prepare serial dilutions of the NPS-1034 stock solution in fresh
cell culture medium to achieve the desired final concentrations. Remember to also prepare a
medium-only control and a vehicle control.

e Cell Treatment: Remove the old medium from the cells and replace it with the medium
containing the various concentrations of NPS-1034 or the vehicle control.

 Incubation: Incubate the treated cells for the desired experimental duration (e.g., 72 hours).

[1]

e Analysis: Perform the desired endpoint assay, such as an MTT assay for cell viability or
western blotting for pathway analysis, following the manufacturer's instructions.[1]

Storage and Stability
¢ Solid Compound: Store the solid NPS-1034 powder at -20°C for up to 3 years.[8]
e Solvent Stocks: As previously mentioned, store stock solutions in single-use aliquots at

-20°C or -80°C.[2] Properly stored, solutions in DMSO are stable for at least one year at
-20°C and two years at -80°C.[2][8]

By following these guidelines and protocols, researchers can effectively utilize NPS-1034 to
investigate the roles of MET and AXL signaling in cancer and other diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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